Cas no 939757-31-0 ([2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER)

• Product Name: [2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
• CAS No: 939757-31-0
• MF: C₁₃H₁₇F₂NO₃
• MW: 273.275790929794
• CID: 1000428
• PubChem ID: 16244259
• Update Time: 2025-06-09

[2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER Chemical and Physical Properties

Names and Identifiers

• [2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl N-[2-(2,4-difluorophenyl)-2-hydroxyethyl]carbamate
• [2-(2,4-difluorophenyl)-2-hydroxyethyl]carbamic acid tert-butyl ester
• N-Boc-2-(2,4-difluorophenyl)-2-hydroxyethanamine
• tert-Butyl [2-(2,4-difluorophenyl)-2-hydroxyethyl]carbamate
• Tert-butyl (2-(2,4-difluorophenyl)-2-hydroxyethyl)carbamate
• CS-0458839
• (2-(2,4-difluorophenyl)-2-hydroxyethyl)carbamic acid tert-butyl ester
• C78607
• 939757-31-0
• DTXSID90585659
• EN300-6201436
• DB-310666

• Inchi： 1S/C13H17F2NO3/c1-13(2,3)19-12(18)16-7-11(17)9-5-4-8(14)6-10(9)15/h4-6,11,17H,7H2,1-3H3,(H,16,18)
• InChI Key： JFMCVGZJKYYNPU-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C(CNC(=O)OC(C)(C)C)O)F

Computed Properties

• Exact Mass: 273.11800
• Monoisotopic Mass: 273.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.56000
• LogP: 2.91380

Additional information on [2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER

Comprehensive Overview of [2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER (CAS No. 939757-31-0)

The compound [2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER (CAS No. 939757-31-0) is a specialized carbamate derivative with significant relevance in pharmaceutical and agrochemical research. Its unique structural features, including the 2,4-difluorophenyl moiety and tert-butyl ester group, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine.

In recent years, the demand for fluorinated compounds like [2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing interest in sustainable chemistry, as fluorination often reduces dosage requirements in pharmaceuticals. The compound’s hydroxyethyl-carbamate backbone is also a hotspot for derivatization, catering to the need for structure-activity relationship (SAR) studies in modern drug design.

The synthesis of 939757-31-0 typically involves protecting group strategies, with the tert-butyloxycarbonyl (Boc) group playing a critical role in ensuring selectivity. This methodology resonates with industrial preferences for scalable and cost-effective processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, addressing the pharmaceutical industry’s emphasis on purity standards and regulatory compliance.

From an environmental perspective, the compound’s low ecotoxicity profile (as observed in preliminary studies) makes it a candidate for green chemistry applications. This is particularly relevant given the rising focus on EPA guidelines and REACH regulations. Furthermore, its potential utility in crop protection formulations highlights cross-disciplinary applications, bridging gaps between pharma and agrochemical innovation.

Current research trends also explore the role of [2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER in prodrug development, leveraging its hydrolytic stability for targeted drug delivery. Such advancements cater to the booming market for personalized therapeutics, where patient-specific formulations are prioritized. The compound’s compatibility with bioconjugation techniques further expands its utility in antibody-drug conjugates (ADCs), a field gaining traction in oncology research.

For suppliers and manufacturers, ensuring batch-to-batch consistency of CAS No. 939757-31-0 is critical to meet the stringent requirements of GMP-certified facilities. Storage recommendations typically emphasize anhydrous conditions and low-temperature preservation to maintain stability, topics frequently searched by laboratory professionals optimizing compound shelf life.

In summary, [2-(2,4-DIFLUORO-PHENYL)-2-HYDROXY-ETHYL]-CARBAMIC ACID TERT-BUTYL ESTER represents a versatile building block at the intersection of medicinal chemistry and material science. Its alignment with trends like fluorine chemistry, green synthesis, and targeted drug delivery underscores its enduring relevance in scientific innovation.